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Compound of Interest

Compound Name: 3-Chloro-2-nitrobenzoic acid

Cat. No.: B1360118

An In-depth Technical Guide on the Physical and Chemical Properties of 3-Chloro-2-
nitrobenzoic Acid

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3-chloro-2-nitrobenzoic acid, with a specific focus on its melting point. The
information is intended for researchers, scientists, and professionals in drug development who
utilize this compound in their work.

Chemical Identity

3-Chloro-2-nitrobenzoic acid is an aromatic compound featuring a benzoic acid core
substituted with a chlorine atom at the 3-position and a nitro group at the 2-position.[1] This
substitution pattern imparts unique reactivity and physical characteristics to the molecule,
making it a valuable intermediate in organic synthesis.[1]

Molecular Formula: C7H4CINOa4[2] Molecular Weight: 201.56 g/mol [3] CAS Number: 4771-47-
5[4]

Physical and Chemical Properties

The physical and chemical properties of 3-chloro-2-nitrobenzoic acid are summarized in the
table below. These properties are crucial for its handling, storage, and application in various
chemical reactions.
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Property Value Source(s)
White to off-white or pale

Appearance _ ) [1]2][4]
yellow crystalline solid/powder.

Melting Point 237-239 °C (lit.) [2]

236-240 °C [4]

233.0-242.0 °C [5]

. i 365.6 °C at 760 mmHg

Boiling Point ) [2][4]
(Predicted)

Density 1.602 g/cm3 [4]

Water Solubility

0.47 g/L at 25 °C

[2]4]

Solubility in Organic Solvents

Soluble in ethanol and
acetone. Slightly soluble in
DMSO and methanol.

[1](2]

pKa

1.82 + 0.10 (Predicted)

[2]

Flash Point

174.9 °C

[2]4]

Vapor Pressure

5.5 x 10~ mmHg at 25 °C

[2]

Experimental Protocol: Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. The following protocol

outlines a standard method for determining the melting point of 3-chloro-2-nitrobenzoic acid

using a capillary tube method.

Materials and Equipment:

e 3-Chloro-2-nitrobenzoic acid sample

e Capillary tubes (one end sealed)

» Melting point apparatus (e.g., DigiMelt or similar) or an oil bath/aluminum block setup
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e Thermometer
e Mortar and pestle
e Spatula
Procedure:
e Sample Preparation:
o Place a small amount of 3-chloro-2-nitrobenzoic acid on a clean, dry surface.

o If the sample consists of large crystals, gently crush it into a fine powder using a mortar
and pestle.[6] This ensures uniform packing and heat transfer.

o Capillary Tube Packing:

o Press the open end of a capillary tube into the powdered sample. A small amount of the
solid will enter the tube.

o Invert the tube and gently tap the sealed end on a hard surface to pack the powder down.

[6]
o Repeat until the packed sample is approximately 1-2 cm high.[6]
e Melting Point Measurement:
o Place the packed capillary tube into the sample holder of the melting point apparatus.

o Set the apparatus to heat at a rapid rate initially (e.g., 10-15 °C per minute) to quickly
approach the expected melting point (around 237 °C).

o When the temperature is about 15-20 °C below the anticipated melting point, reduce the
heating rate to 1-2 °C per minute.[7] A slow heating rate is crucial for an accurate
determination.

o Carefully observe the sample.
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o Record the temperature (T1) at which the first drop of liquid appears.[6]

o Record the temperature (T2) at which the entire sample has completely melted into a clear
liquid.[6]

* Reporting:

o The melting point is reported as the range from T1 to T2. For a pure compound, this range
is typically narrow (1-2 °C). A broad melting range can indicate the presence of impurities.

[7]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the
melting point of 3-chloro-2-nitrobenzoic acid.

Heating Stages

Reduce rate

Rapid heating to ~220°C

Slow heating (1-2°C/min)

Sample Preparation: Capillary Packing: S — Observation:
Crush solid into a fine powder Fill and tap the capillary tube Record T (frst liquid) and T2 (all liquid)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination of an Organic Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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